Cas no 856703-83-8 (Des1-(4,4-difluorocyclohexanecarboxamido)-1-phenylpropyl-3-hydroxymethyl Maraviroc)

Des1-(4,4-difluorocyclohexanecarboxamido)-1-phenylpropyl-3-hydroxymethyl Maraviroc structure
856703-83-8 structure
Product Name:Des1-(4,4-difluorocyclohexanecarboxamido)-1-phenylpropyl-3-hydroxymethyl Maraviroc
CAS No:856703-83-8
MF:C13H22N4O
MW:250.339982509613
CID:717582
PubChem ID:46781122
Update Time:2025-07-12

Des1-(4,4-difluorocyclohexanecarboxamido)-1-phenylpropyl-3-hydroxymethyl Maraviroc Chemical and Physical Properties

Names and Identifiers

    • 4H-1,2,4-Triazole-3-methanol,4-(3-exo)-8-azabicyclo[3.2.1]oct-3-yl-5-(1-methylethyl)-
    • Des[1-(4,4-difluorocyclohexanecarboxamido)-1-phenylpropyl]-3-hydroxymethyl Maraviroc
    • 4-(3-Exo)-8-azabicyclo[3.2.1]oct-3-yl-5-(1-methylethyl)-4H-1,2,4-triazole-3-methanol
    • DTXSID00675792
    • [4-(8-Azabicyclo[3.2.1]octan-3-yl)-5-(propan-2-yl)-4H-1,2,4-triazol-3-yl]methanol
    • 856703-83-8
    • AKOS030255720
    • [4-(8-azabicyclo[3.2.1]octan-3-yl)-5-propan-2-yl-1,2,4-triazol-3-yl]methanol
    • (4-{8-azabicyclo[3.2.1]octan-3-yl}-5-(propan-2-yl)-4H-1,2,4-triazol-3-yl)methanol
    • Des1-(4,4-difluorocyclohexanecarboxamido)-1-phenylpropyl-3-hydroxymethyl Maraviroc
    • Inchi: 1S/C13H22N4O/c1-8(2)13-16-15-12(7-18)17(13)11-5-9-3-4-10(6-11)14-9/h8-11,14,18H,3-7H2,1-2H3
    • InChI Key: LPYSKZZVODVGAC-UHFFFAOYSA-N
    • SMILES: OCC1=NN=C(C(C)C)N1C1CC2CCC(C1)N2

Computed Properties

  • Exact Mass: 250.17900
  • Monoisotopic Mass: 250.179
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63A^2
  • XLogP3: 0.4

Experimental Properties

  • Density: 1.41
  • Melting Point: 65-73°C, recrystallized ~85°C, melts at 191-193°C
  • Boiling Point: 449.7°C at 760 mmHg
  • Flash Point: 225.8°C
  • Refractive Index: 1.7
  • PSA: 62.97000
  • LogP: 1.67810

Des1-(4,4-difluorocyclohexanecarboxamido)-1-phenylpropyl-3-hydroxymethyl Maraviroc Security Information

  • Storage Condition:-20°C Freezer, Under inert atmosphere

Des1-(4,4-difluorocyclohexanecarboxamido)-1-phenylpropyl-3-hydroxymethyl Maraviroc Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D288815-1mg
Des[1-(4,4-difluorocyclohexanecarboxamido)-1-phenylpropyl]-3-hydroxymethyl Maraviroc
856703-83-8
1mg
$ 184.00 2023-09-08
TRC
D288815-2mg
Des[1-(4,4-difluorocyclohexanecarboxamido)-1-phenylpropyl]-3-hydroxymethyl Maraviroc
856703-83-8
2mg
$339.00 2023-05-18
TRC
D288815-5mg
Des[1-(4,4-difluorocyclohexanecarboxamido)-1-phenylpropyl]-3-hydroxymethyl Maraviroc
856703-83-8
5mg
$781.00 2023-05-18
TRC
D288815-10mg
Des[1-(4,4-difluorocyclohexanecarboxamido)-1-phenylpropyl]-3-hydroxymethyl Maraviroc
856703-83-8
10mg
$1315.00 2023-05-18
SHENG KE LU SI SHENG WU JI SHU
sc-211242-1mg
Des[1-(4,4-difluorocyclohexanecarboxamido)-1-phenylpropyl]-3-hydroxymethyl Maraviroc,
856703-83-8
1mg
¥2858.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-211242-1 mg
Des[1-(4,4-difluorocyclohexanecarboxamido)-1-phenylpropyl]-3-hydroxymethyl Maraviroc,
856703-83-8
1mg
¥2,858.00 2023-07-10
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